Cas no 71659-35-3 (Phenol, 2-(4-chloro-2-pyrimidinyl)-)

• Product Name: Phenol, 2-(4-chloro-2-pyrimidinyl)-
• CAS No: 71659-35-3
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 545226
• PubChem ID: 609811
• Update Time: 2025-04-19

Phenol, 2-(4-chloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4-chloro-2-pyrimidinyl)-
• 6-(6-chloro-1H-pyrimidin-2-ylidene)cyclohexa-2,4-dien-1-one
• 2-(4-Chloro-2-pyrimidinyl)phenol #
• DTXSID10825448
• SCHEMBL13674053
• 4-Chloro-2-(2-hydroxyphenyl)pyrimidine
• 71659-35-3
• 4-chloro-2-(o-hydroxyphenyl)pyrimidine
• 6-(6-Chloropyrimidin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one
• OMVBZIFPXNKHTD-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O/c11-9-5-6-12-10(13-9)7-3-1-2-4-8(7)14/h1-6,14H
• InChI Key： OMVBZIFPXNKHTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 206.02481
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01